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molecular formula C10H15NO B2844969 3-methoxy-N-propan-2-ylaniline CAS No. 31143-05-2

3-methoxy-N-propan-2-ylaniline

Cat. No. B2844969
CAS RN: 31143-05-2
M. Wt: 165.236
InChI Key: ZZUXLTWVONQPEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07767680B2

Procedure details

To a microwave tube charged with a stirring bar was added sodium cyanoborohydride (0.10 g, 1.6 mmol) and m-anisidine (0.075 mL, 0.8 mmol) in methanol (1 mL). To this solution was the added acetone (0.5 mL) and glacial acetic acid (0.5 mL). Once the gas evolution had subsided, the tube was crimped and subjected to microwave irradiation at 130° C. for 15 minutes. The solution was diluted with CH2Cl2, washed once with 1N NaOH, and the organic layer was dried (Na2SO4), filtered and concentrated to a yellow liquid. This was purified via silica gel chromatography with an ethyl acetate/hexanes gradient (Rf=0.60 in 4:1 Hex/EtOAc) to give N-isopropyl-3-methoxybenzenamine as a colorless oil. FIA MS 166 (M+1).
Name
sodium cyanoborohydride
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
m-anisidine
Quantity
0.075 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
1 mL
Type
solvent
Reaction Step One
Name
acetone
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0.5 mL
Type
reactant
Reaction Step Three
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
N-isopropyl-3-methoxybenzenamine

Identifiers

REACTION_CXSMILES
C([BH3-])#N.[Na+].[CH3:5][O:6][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([NH2:13])[CH:8]=1.[CH3:14][C:15]([CH3:17])=O.C(O)(=O)C>CO.C(Cl)Cl>[CH:15]([NH:13][C:9]1[CH:10]=[CH:11][CH:12]=[C:7]([O:6][CH3:5])[CH:8]=1)([CH3:17])[CH3:14] |f:0.1|

Inputs

Step One
Name
sodium cyanoborohydride
Quantity
0.1 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Name
m-anisidine
Quantity
0.075 mL
Type
reactant
Smiles
COC1=CC(=CC=C1)N
Name
methanol
Quantity
1 mL
Type
solvent
Smiles
CO
Step Two
Name
acetone
Quantity
0.5 mL
Type
reactant
Smiles
CC(=O)C
Step Three
Name
acetic acid
Quantity
0.5 mL
Type
reactant
Smiles
C(C)(=O)O
Step Four
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
To a microwave tube charged with a stirring bar
CUSTOM
Type
CUSTOM
Details
irradiation at 130° C. for 15 minutes
Duration
15 min
WASH
Type
WASH
Details
washed once with 1N NaOH
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a yellow liquid
CUSTOM
Type
CUSTOM
Details
This was purified via silica gel chromatography with an ethyl acetate/hexanes gradient (Rf=0.60 in 4:1 Hex/EtOAc)

Outcomes

Product
Name
N-isopropyl-3-methoxybenzenamine
Type
product
Smiles
C(C)(C)NC1=CC(=CC=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.